BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data Interpretation for 3-
Methylethcathinone: An In-depth Technical
Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 3-Methylethcathinone
CAS No.: 1439439-83-4
Cat. No.: B1434104

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Methylethcathinone (3-MEC) is a synthetic cathinone that has emerged as a novel
psychoactive substance. As a structural analog of cathinone, the active component in the khat
plant, 3-MEC is presumed to act as a central nervous system stimulant. Accurate and
comprehensive analytical data are crucial for its identification in forensic laboratories, for
understanding its pharmacological and toxicological properties, and for guiding drug
development efforts. This technical guide provides a detailed overview of the spectroscopic
data for 3-MEC, including Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)
spectroscopy, and Fourier-Transform Infrared Spectroscopy (FTIR). The information herein is
intended to serve as a comprehensive resource for professionals in research, forensic science,
and drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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